Cas no 2285422-52-6 (Pyridine, 5-[(1-methyl-4-piperidinyl)oxy]-2-nitro-)

• Product Name: Pyridine, 5-[(1-methyl-4-piperidinyl)oxy]-2-nitro-
• CAS No: 2285422-52-6
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• MDL: MFCD32696446
• CID: 4781783
• Update Time: 2025-09-24

Pyridine, 5-[(1-methyl-4-piperidinyl)oxy]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-[(1-methyl-4-piperidinyl)oxy]-2-nitro-

• MDL： MFCD32696446
• Inchi： 1S/C11H15N3O3/c1-13-6-4-9(5-7-13)17-10-2-3-11(12-8-10)14(15)16/h2-3,8-9H,4-7H2,1H3
• InChI Key： UWOVDTXEYFHJPS-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=NC=C(OC2CCN(C)CC2)C=C1

Additional information on Pyridine, 5-[(1-methyl-4-piperidinyl)oxy]-2-nitro-

Recent Advances in the Study of Pyridine, 5-[(1-methyl-4-piperidinyl)oxy]-2-nitro- (CAS: 2285422-52-6)

Pyridine, 5-[(1-methyl-4-piperidinyl)oxy]-2-nitro- (CAS: 2285422-52-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and potential therapeutic uses.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for Pyridine, 5-[(1-methyl-4-piperidinyl)oxy]-2-nitro-, highlighting its role as a precursor in the development of selective serotonin reuptake inhibitors (SSRIs). The research demonstrated that the compound's unique structure allows for efficient modification, enabling the creation of derivatives with enhanced binding affinity to serotonin transporters. This finding opens new avenues for the design of next-generation antidepressants with improved efficacy and reduced side effects.

In addition to its applications in CNS drug development, recent investigations have also examined the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Pyridine, 5-[(1-methyl-4-piperidinyl)oxy]-2-nitro- exhibited promising activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study attributed this activity to the compound's ability to inhibit key enzymes involved in tumor proliferation, such as tyrosine kinases.

Further research has delved into the pharmacokinetic properties of Pyridine, 5-[(1-methyl-4-piperidinyl)oxy]-2-nitro-. A recent preclinical study (2024) evaluated its bioavailability and metabolic stability, revealing that the compound exhibits favorable absorption and distribution profiles. However, the study also noted that further optimization may be required to enhance its metabolic stability and reduce potential toxicity in long-term use.

In conclusion, Pyridine, 5-[(1-methyl-4-piperidinyl)oxy]-2-nitro- (CAS: 2285422-52-6) represents a versatile and promising compound in the field of medicinal chemistry. Its applications span from CNS drug development to anticancer therapy, with ongoing research aimed at optimizing its pharmacological properties. Future studies should focus on advancing its clinical potential through rigorous preclinical and clinical evaluations.